Cas no 932-03-6 (7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-)

7-Oxabicyclo[4.1.0]heptane, 1-ethynyl- structure
932-03-6 structure
Product name:7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-
CAS No:932-03-6
MF:C8H10O
MW:122.164402484894
CID:752813
PubChem ID:10942405

7-Oxabicyclo[4.1.0]heptane, 1-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-
    • 6-ethynyl-7-oxabicyclo[4.1.0]heptane
    • 932-03-6
    • SCHEMBL1263212
    • DTXSID60449077
    • Inchi: InChI=1S/C8H10O/c1-2-8-6-4-3-5-7(8)9-8/h1,7H,3-6H2
    • InChI Key: MSYOFCPQRPGYKA-UHFFFAOYSA-N
    • SMILES: C#CC12CCCCC1O2

Computed Properties

  • Exact Mass: 122.073164938g/mol
  • Monoisotopic Mass: 122.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 12.5Ų

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